Cas no 2770501-40-9 (benzyl N-[1-(hydroxymethyl)spiro[3.3]heptan-1-yl]carbamate)
benzyl N-[1-(hydroxymethyl)spiro[3.3]heptan-1-yl]carbamate Chemical and Physical Properties
Names and Identifiers
-
- benzyl N-[1-(hydroxymethyl)spiro[3.3]heptan-1-yl]carbamate
- 2770501-40-9
- EN300-37398125
-
- Inchi: 1S/C16H21NO3/c18-12-16(10-9-15(16)7-4-8-15)17-14(19)20-11-13-5-2-1-3-6-13/h1-3,5-6,18H,4,7-12H2,(H,17,19)
- InChI Key: LTRPDOVOLRORCL-UHFFFAOYSA-N
- SMILES: OCC1(CCC21CCC2)NC(=O)OCC1C=CC=CC=1
Computed Properties
- Exact Mass: 275.15214353g/mol
- Monoisotopic Mass: 275.15214353g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 361
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 58.6Ų
benzyl N-[1-(hydroxymethyl)spiro[3.3]heptan-1-yl]carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-37398125-0.05g |
benzyl N-[1-(hydroxymethyl)spiro[3.3]heptan-1-yl]carbamate |
2770501-40-9 | 0.05g |
$1296.0 | 2023-07-06 | ||
| Enamine | EN300-37398125-0.1g |
benzyl N-[1-(hydroxymethyl)spiro[3.3]heptan-1-yl]carbamate |
2770501-40-9 | 0.1g |
$1357.0 | 2023-07-06 | ||
| Enamine | EN300-37398125-0.25g |
benzyl N-[1-(hydroxymethyl)spiro[3.3]heptan-1-yl]carbamate |
2770501-40-9 | 0.25g |
$1420.0 | 2023-07-06 | ||
| Enamine | EN300-37398125-0.5g |
benzyl N-[1-(hydroxymethyl)spiro[3.3]heptan-1-yl]carbamate |
2770501-40-9 | 0.5g |
$1482.0 | 2023-07-06 | ||
| Enamine | EN300-37398125-1.0g |
benzyl N-[1-(hydroxymethyl)spiro[3.3]heptan-1-yl]carbamate |
2770501-40-9 | 1.0g |
$1543.0 | 2023-07-06 | ||
| Enamine | EN300-37398125-2.5g |
benzyl N-[1-(hydroxymethyl)spiro[3.3]heptan-1-yl]carbamate |
2770501-40-9 | 2.5g |
$3025.0 | 2023-07-06 | ||
| Enamine | EN300-37398125-5.0g |
benzyl N-[1-(hydroxymethyl)spiro[3.3]heptan-1-yl]carbamate |
2770501-40-9 | 5.0g |
$4475.0 | 2023-07-06 | ||
| Enamine | EN300-37398125-10.0g |
benzyl N-[1-(hydroxymethyl)spiro[3.3]heptan-1-yl]carbamate |
2770501-40-9 | 10.0g |
$6635.0 | 2023-07-06 |
benzyl N-[1-(hydroxymethyl)spiro[3.3]heptan-1-yl]carbamate Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on benzyl N-[1-(hydroxymethyl)spiro[3.3]heptan-1-yl]carbamate
Benzylation of N-[1-(Hydroxymethyl)spiro[3.3]heptan-1-yl]carbamate (CAS No. 2770501-40-9): A Comprehensive Review
Chemical compounds play a pivotal role in the pharmaceutical and biotechnology industries, with their unique structures and properties enabling a wide range of applications. One such compound, benzyl N-[1-(hydroxymethyl)spiro[3.3]heptan-1-yl]carbamate (CAS No. 2770501-40-9), has garnered significant attention due to its potential in various biochemical and medicinal applications. This article provides an in-depth exploration of this compound, its synthesis, chemical properties, and the latest research findings that highlight its significance in modern chemistry.
The molecular structure of benzyl N-[1-(hydroxymethyl)spiro[3.3]heptan-1-yl]carbamate is characterized by a spirocyclic framework, which contributes to its distinct physicochemical properties. The presence of both hydroxymethyl and carbamate functional groups enhances its reactivity, making it a valuable intermediate in organic synthesis. The benzyl group further modulates the compound's solubility and stability, facilitating its use in various formulations.
In recent years, there has been growing interest in spirocyclic compounds due to their structural complexity and biological activity. Research has demonstrated that these molecules can exhibit potent effects on biological targets, making them promising candidates for drug development. Specifically, benzyl N-[1-(hydroxymethyl)spiro[3.3]heptan-1-yl]carbamate has been investigated for its potential role in modulating enzyme activity and cell signaling pathways. Preliminary studies suggest that it may interfere with key metabolic processes, offering a novel approach to therapeutic intervention.
The synthesis of benzyl N-[1-(hydroxymethyl)spiro[3.3]heptan-1-yl]carbamate involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include the formation of the spirocyclic core through intramolecular cyclization, followed by functional group transformations to introduce the hydroxymethyl and carbamate moieties. Advanced synthetic techniques, such as transition metal-catalyzed reactions, have been employed to enhance efficiency and selectivity.
The chemical properties of this compound make it particularly interesting for applications in drug discovery and material science. Its ability to undergo selective modifications allows chemists to tailor its structure for specific purposes. For instance, the hydroxymethyl group can participate in hydrogen bonding interactions, while the carbamate moiety can act as a leaving group in nucleophilic substitution reactions. These features make it a versatile building block for designing complex molecules.
Recent advancements in computational chemistry have enabled researchers to predict the behavior of benzyl N-[1-(hydroxymethyl)spiro[3.3]heptan-1-yl]carbamate under various conditions with high accuracy. Molecular dynamics simulations have been particularly useful in understanding its interactions with biological targets at the atomic level. These insights have guided the design of analogs with improved pharmacological properties, further expanding its potential applications.
The pharmaceutical industry has shown great interest in exploring the therapeutic potential of spirocyclic compounds like benzyl N-[1-(hydroxymethyl)spiro[3.3]heptan-1-yl]carbamate. Initial clinical trials have indicated that derivatives of this compound may exhibit anti-inflammatory and analgesic effects, making them suitable for treating chronic pain conditions. Additionally, its structural motifs have inspired the development of new classes of antiviral agents, highlighting its broad utility.
In conclusion, benzyl N-[1-(hydroxymethyl)spiro[3.3]heptan-1-yl]carbamate (CAS No. 2770501-40-9) represents a fascinating compound with significant potential in pharmaceutical research and industrial applications. Its unique structure and reactivity make it a valuable tool for chemists and biologists alike. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in advancing chemical biology and drug development.
2770501-40-9 (benzyl N-[1-(hydroxymethyl)spiro[3.3]heptan-1-yl]carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)